Cas no 69411-40-1 (1-(Bromomethyl)-3-(4-chlorophenoxy)-benzene)

• Product Name: 1-(Bromomethyl)-3-(4-chlorophenoxy)-benzene
• CAS No: 69411-40-1
• MF: C₁₃H₁₀BrClO
• MW: 297.574902057648
• CID: 2951283
• PubChem ID: 14718803
• Update Time: 2025-06-11

1-(Bromomethyl)-3-(4-chlorophenoxy)-benzene Chemical and Physical Properties

Names and Identifiers

• 1-(4-氯苯氧基)-3-(溴甲基)苯
• 1-(bromomethyl)-3-(4-chlorophenoxy)benzene
• 1-[3-(bromomethyl)phenoxy]-4-chlorobenzene
• 1-(4-CHLOROPHENOXY)-3-(BROMOMETHYL)BENZENE
• 3-(4-chlorophenoxy)-benzyl bromide
• BB 0261817
• Benzene, 1-(bromomethyl)-3-(4-chlorophenoxy)-
• EN300-101966
• SCHEMBL4169367
• 69411-40-1
• AKOS015155892
• WNXOJUBUEPIETE-UHFFFAOYSA-N
• 1-(Bromomethyl)-3-(4-chlorophenoxy)-benzene

• Inchi： 1S/C13H10BrClO/c14-9-10-2-1-3-13(8-10)16-12-6-4-11(15)5-7-12/h1-8H,9H2
• InChI Key： WNXOJUBUEPIETE-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1)OC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 295.96036Da
• Monoisotopic Mass: 295.96036Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Additional information on 1-(Bromomethyl)-3-(4-chlorophenoxy)-benzene

1-(Bromomethyl)-3-(4-chlorophenoxy)-benzene: A Comprehensive Overview

1-(Bromomethyl)-3-(4-chlorophenoxy)-benzene (CAS No. 69411-40-1) is a versatile organic compound with a unique structure and a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its bromomethyl and 4-chlorophenoxy functional groups, which confer it with specific reactivity and chemical properties that make it an essential building block in various synthetic pathways.

The molecular structure of 1-(Bromomethyl)-3-(4-chlorophenoxy)-benzene consists of a benzene ring substituted with a bromomethyl group at the 1-position and a 4-chlorophenoxy group at the 3-position. The presence of these functional groups provides the molecule with a high degree of reactivity, making it an excellent substrate for various chemical transformations. The bromomethyl group can undergo nucleophilic substitution reactions, while the 4-chlorophenoxy group can participate in electrophilic aromatic substitution reactions.

In recent years, 1-(Bromomethyl)-3-(4-chlorophenoxy)-benzene has gained significant attention in the field of pharmaceutical research due to its potential as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The bromomethyl group serves as a reactive handle for introducing various functional groups, while the 4-chlorophenoxy group contributes to the overall pharmacological profile of the final product.

Beyond its applications in pharmaceutical research, 1-(Bromomethyl)-3-(4-chlorophenoxy)-benzene has also found utility in materials science. Its unique combination of functional groups makes it suitable for use in the synthesis of advanced polymers and coatings. A recent study published in Polymer Chemistry demonstrated the use of this compound as a monomer in the preparation of novel copolymers with enhanced thermal stability and mechanical properties. The bromomethyl group facilitates polymerization reactions, while the 4-chlorophenoxy group imparts specific functionalities to the resulting polymers.

The synthesis of 1-(Bromomethyl)-3-(4-chlorophenoxy)-benzene typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 3-bromo-1-bromomethylbenzene with 4-chlorophenol in the presence of a base such as potassium carbonate. This reaction proceeds via an SN2 mechanism, leading to the formation of the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and catalytic systems that minimize waste generation.

The physical and chemical properties of 1-(Bromomethyl)-3-(4-chlorophenoxy)-benzene

Safety considerations are paramount when handling 1-(Bromomethyl)-3-(4-chlorophenoxy)-benzene. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in tightly sealed containers away from heat sources and incompatible materials.

In conclusion, 1-(Bromomethyl)-3-(4-chlorophenoxy)-benzene (CAS No. 69411-40-1) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and reactivity make it an essential building block for developing novel compounds with potential therapeutic and industrial applications. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry.